![molecular formula C15H20F3NO B3171047 4-(2-Cyclohexylethoxy)-2-(trifluoromethyl)aniline CAS No. 946662-99-3](/img/structure/B3171047.png)
4-(2-Cyclohexylethoxy)-2-(trifluoromethyl)aniline
Overview
Description
4-(2-Cyclohexylethoxy)-2-(trifluoromethyl)aniline (CETFA) is an organic compound that has been studied for its potential to be used in a variety of scientific research applications. CETFA is a cyclohexyl derivative of aniline, and has been found to be a useful tool for chemical synthesis, biochemical and physiological studies, and laboratory experiments.
Scientific Research Applications
LC-MS/MS Study of Degradation Processes
Nitisinone, a compound structurally related to the query chemical, has been studied for its stability under various conditions. The research found that the stability of Nitisinone increases with pH, and identified major degradation products with potential implications for medical applications (Barchańska et al., 2019).
Phase Behavior and Potential Applications
Studies on ionic liquids with trifluoromethyl groups, akin to the query compound, have explored their solubility with various solutes. The findings suggest that the choice of anion significantly affects solubility, indicating potential applications in environmentally friendly solvents and separation processes (Visak et al., 2014).
Chemical Fixation of CO2 with Aniline Derivatives
Research into the cyclization of aniline derivatives with CO2 has opened avenues for synthesizing functionalized azole compounds. This process represents a novel and eco-friendly methodology, highlighting the synthetic utility of aniline derivatives in creating biologically active compounds (Vessally et al., 2017).
Synthesis and Properties of Aniline Derivatives
The synthesis of 2-(azolyl)anilines, which share a functional group with the query chemical, has been extensively reviewed. These compounds serve as effective nucleophiles in cyclocondensation reactions, with implications for their biological activity and potential pharmaceutical applications (Antypenko et al., 2017).
properties
IUPAC Name |
4-(2-cyclohexylethoxy)-2-(trifluoromethyl)aniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20F3NO/c16-15(17,18)13-10-12(6-7-14(13)19)20-9-8-11-4-2-1-3-5-11/h6-7,10-11H,1-5,8-9,19H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKYJQVCHRDGZHK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CCOC2=CC(=C(C=C2)N)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Cyclohexylethoxy)-2-(trifluoromethyl)aniline |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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